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Abstract
Echitoveniline is a naturally occurring monoterpenoid indole alkaloid that has garnered

interest within the scientific community for its cytotoxic properties against various cancer cell

lines. This technical guide provides a comprehensive overview of the discovery, botanical

origin, and reported biological activities of Echitoveniline. It is intended to serve as a

foundational resource for researchers in natural product chemistry, pharmacology, and

oncology who are interested in the potential of this compound for further investigation and drug

development. This document summarizes the available quantitative data, outlines putative

experimental protocols based on standard methodologies, and presents logical workflows for

its study.

Introduction
The quest for novel therapeutic agents from natural sources remains a cornerstone of drug

discovery. Monoterpenoid indole alkaloids, a diverse class of secondary metabolites found in

various plant species, are of particular significance due to their wide range of pharmacological

activities. Echitoveniline, a member of this class, has demonstrated cytotoxic effects,

suggesting its potential as a lead compound for the development of new anticancer agents.

This guide synthesizes the current knowledge on Echitoveniline to facilitate further research

into its therapeutic applications.
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Discovery and Origin
Echitoveniline was first discovered and isolated in 1979 by Majumder and his colleagues. The

initial isolation was from the leaves and fruits of the plant Alstonia venenata R.Br., a member of

the Apocynaceae family. Subsequent research has also identified Echitoveniline in other

species of the same genus, notably Alstonia mairei[1]. The genus Alstonia is a rich source of

bioactive indole alkaloids, which have been traditionally used in various folk medicine systems.

The structure and absolute stereochemistry of (-)-Echitoveniline were established through

spectroscopic analysis and chemical correlation studies during its initial discovery.

Physicochemical Properties
While detailed physicochemical data from the primary literature is not fully available, the

following table summarizes the basic properties of Echitoveniline.

Property Value Source

Chemical Formula C₃₁H₃₆N₂O₇ [1]

Molecular Weight 548.63 g/mol [1]

Class Monoterpenoid Indole Alkaloid [1]

Appearance Not reported -

Solubility Not reported -

Biological Activity: Cytotoxicity
Echitoveniline has been reported to exhibit cytotoxic activity against several human cancer

cell lines. The available data from various studies are summarized in the table below. It is

important to note that experimental conditions may have varied between these studies.
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Cell Line Cancer Type IC₅₀ (µM) Reference

Various Cancer Cells Not specified > 40 [1][2]

A549 Lung Carcinoma 5.6 - 77.1 [3]

Osteosarcoma cell

lines
Bone Cancer

9.2 - 13.0 (for similar

alkaloids from A.

mairei)

-

The wide range of reported IC₅₀ values for the A549 cell line suggests that the cytotoxic effect

of Echitoveniline may be dependent on the specific experimental conditions and the

heterogeneity of the cancer cells. The finding that its activity is greater than 40 µM in some

cancer cells indicates a degree of selectivity in its cytotoxic action[1][2].

Mechanism of Action and Signaling Pathways
Currently, there is a significant gap in the scientific literature regarding the specific mechanism

of action and the intracellular signaling pathways affected by Echitoveniline. While it exhibits

cytotoxicity, the molecular targets and the cascade of events leading to cell death have not

been elucidated. Further research is required to understand how Echitoveniline exerts its

anticancer effects, which could involve apoptosis, cell cycle arrest, or other mechanisms.

Experimental Protocols (Putative)
The detailed experimental protocols from the primary literature are not available. However,

based on standard methodologies in natural product chemistry and cell biology, the following

outlines the likely procedures used for the isolation and evaluation of Echitoveniline.

Isolation and Purification of Echitoveniline
The following is a generalized workflow for the isolation of Echitoveniline from Alstonia

species.
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Figure 1. Putative workflow for the isolation of Echitoveniline.
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Figure 2. Generalized workflow for cytotoxicity assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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